molecular formula C7H16N2O B13477469 (R)-1-(2-Aminopropyl)-3-methylazetidin-3-ol

(R)-1-(2-Aminopropyl)-3-methylazetidin-3-ol

Cat. No.: B13477469
M. Wt: 144.21 g/mol
InChI Key: VIUPQDRBUFBKKF-ZCFIWIBFSA-N
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Description

®-1-(2-Aminopropyl)-3-methylazetidin-3-ol is a chiral compound with a unique structure that includes an azetidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ®-1-(2-Aminopropyl)-3-methylazetidin-3-ol typically involves the use of chiral starting materials and catalysts to ensure the desired stereochemistry. One common method involves the reduction of a corresponding ketone or aldehyde precursor using a chiral reducing agent. The reaction conditions often include low temperatures and inert atmospheres to prevent unwanted side reactions .

Properties

Molecular Formula

C7H16N2O

Molecular Weight

144.21 g/mol

IUPAC Name

1-[(2R)-2-aminopropyl]-3-methylazetidin-3-ol

InChI

InChI=1S/C7H16N2O/c1-6(8)3-9-4-7(2,10)5-9/h6,10H,3-5,8H2,1-2H3/t6-/m1/s1

InChI Key

VIUPQDRBUFBKKF-ZCFIWIBFSA-N

Isomeric SMILES

C[C@H](CN1CC(C1)(C)O)N

Canonical SMILES

CC(CN1CC(C1)(C)O)N

Origin of Product

United States

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